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Compound of Interest

Compound Name: 5-Methoxysalicylic Acid

Cat. No.: B147046

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Methoxysalicylic acid powder, intended for use by professionals in research and drug
development. The following sections detail the hazardous properties, handling procedures,
personal protective equipment, emergency protocols, and toxicological data.

Hazard Identification and Classification

5-Methoxysalicylic acid is classified as a hazardous substance. The primary hazards are skin
and eye irritation.[1][2] Ingestion may also be harmful.[3]

GHS Classification:

Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2A)[1][2]

Acute Toxicity, Oral (Category 4)[3]

Reproductive Toxicity (Category 2)[3]
Hazard Statements:

e H302: Harmful if swallowed.[3]
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H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[3]

H319: Causes serious eye irritation.[1][2]

H361: Suspected of damaging fertility or the unborn child.[3]

Signal Word: Warning[1][2] or Danger[3] depending on the supplier's classification.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Methoxysalicylic acid is provided
in the table below. This data is essential for understanding its behavior and for safe handling
and storage.

Property Value Reference
Molecular Formula CsHsOa4 [2][4]
Molecular Weight 168.15 g/mol [2]
Appearance Beige fine crystalline powder [4115]
Melting Point 142 - 146 °C [2][5]
Boiling Point 124 °C at 0.2 mmHg [4]
Solubility Soluble in water. [5]

Flash Point 70 °C (lit.) [4]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of the compound.

3.1 Handling:
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e Handle in a well-ventilated area, preferably in a chemical fume hood to avoid dust inhalation.

[41[6]
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
e Wash hands and face thoroughly after handling.[1][6]
e Do not eat, drink, or smoke when using this product.[3]
e Avoid contact with skin, eyes, and clothing.[1][6]
o Use appropriate personal protective equipment (see Section 4.0).

3.2 Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4][6]

Store locked up.[4]

Store away from incompatible materials such as strong oxidizing agents.[1][6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to protect
personnel from the hazards of 5-Methoxysalicylic acid powder.

4.1 Engineering Controls:

e Use a local exhaust ventilation system or handle the powder in a chemical fume hood to
control dust levels.[1][6]

o Ensure eyewash stations and safety showers are readily accessible.[7]

4.2 Personal Protective Equipment (PPE): The following diagram illustrates the recommended
PPE for handling 5-Methoxysalicylic acid powder.
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Figure 1: Recommended Personal Protective Equipment for handling 5-Methoxysalicylic acid
powder.

First-Aid Measures

In the event of exposure, immediate first aid is crucial.

Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4]

Take off contaminated clothing and wash it
) before reuse.[1] Wash the affected area with
Skin Contact o
plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[1][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o L

do. Continue rinsing.[1][6] If eye irritation

persists, get medical advice/attention.[1][6]

Rinse mouth. Call a POISON CENTER or

Ingestion )
doctor if you feel unwell.[3]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.

e Personal Precautions: Use personal protective equipment as outlined in Section 4.0. Keep
unnecessary personnel away from the spill area.[6]

e Environmental Precautions: Prevent the product from entering drains.[6]

» Methods for Cleaning Up: Sweep up the powder, taking care not to create dust, and place it
in a suitable, labeled container for disposal.[6]

Toxicological Information
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The toxicological properties of 5-Methoxysalicylic acid have not been fully investigated.[5]
The available data is summarized below.

Toxicity Metric Value

Acute Oral Toxicity Category 4 (Harmful if swallowed)[3]
Skin Corrosion/Irritation Causes skin irritation[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation[1][2]
Carcinogenicity No data available

Mutagenicity No data available

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild[3]
chi

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Signaling Pathways: No specific toxicological signaling pathways for 5-Methoxysalicylic acid
have been described in the available scientific literature. Its biological activity appears to be
primarily related to its use as a matrix in mass spectrometry and as an absorption enhancer for
other compounds.[8][9]

Experimental Protocols for Safety Assessment

While specific experimental data for 5-Methoxysalicylic acid is limited, its safety profile would
be determined using standardized methodologies, such as the OECD Guidelines for the
Testing of Chemicals. The following are summaries of the likely protocols to be used.

8.1 Skin Irritation Testing (based on OECD Guideline 439): This in vitro test uses a
reconstructed human epidermis (RhE) model to assess skin irritation potential.[4]

o Tissue Preparation: Commercially available RhE models are equilibrated.
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o Application of Test Substance: A fixed dose of 5-Methoxysalicylic acid powder is applied
directly to the surface of the epidermal model.

o Exposure and Incubation: After a defined exposure period, the tissues are rinsed and
incubated.

 Viability Assessment: Tissue viability is measured using a colorimetric assay (e.g., MTT
assay), which quantifies the metabolic activity of viable cells.

» Classification: A reduction in cell viability below a certain threshold (typically < 50%) indicates
that the substance is an irritant.[7]

8.2 Eye Irritation Testing (based on OECD Guideline 405): This in vivo test is typically a last
resort after in vitro methods have been considered.[5]

e Animal Selection: Healthy, adult albino rabbits are used.

o Test Substance Application: A single dose of the test substance is applied to the conjunctival
sac of one eye of the animal. The other eye serves as a control.[10]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
irritation, such as redness, swelling, and discharge.[11] The observation period may be
extended to assess the reversibility of any effects.[11]

e Scoring: The severity of the ocular lesions is scored at each observation point.

8.3 Acute Oral Toxicity Testing (based on OECD Guideline 423 - Acute Toxic Class Method):
This method is used to determine the acute oral toxicity of a substance.[6]

» Animal Selection: A small group of animals (typically female rats) is used for each step of the
test.[6]

e Dosing: The substance is administered orally at one of several fixed dose levels (e.g., 5, 50,
300, 2000 mg/kg body weight).

e Observation: The animals are observed for a period of 14 days for signs of toxicity and
mortality.[6]
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o Stepwise Procedure: The outcome of the first test group determines the dose for the next
group. The test is stopped when enough information is gathered to classify the substance
according to the Globally Harmonised System (GHS).[6]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-
Methoxysalicylic acid powder, from initial assessment to final disposal.
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Safe Handling Workflow for 5-Methoxysalicylic Acid
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Figure 2: Logical workflow for the safe handling of 5-Methoxysalicylic acid powder.
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Disposal Considerations

Dispose of 5-Methoxysalicylic acid powder and its containers in accordance with all
applicable local, state, and federal regulations. Do not allow the material to enter drains or
waterways.

Conclusion

5-Methoxysalicylic acid powder presents manageable hazards, primarily skin and eye
irritation, if handled with the appropriate precautions. Adherence to the guidelines outlined in
this document, including the use of engineering controls, proper personal protective equipment,
and established safe handling practices, is essential for minimizing risk to laboratory personnel.
A thorough understanding of the available toxicological data and emergency procedures will
further ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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http://www.thegoodscentscompany.com/data/rw1210831.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 5-
Methoxysalicylic Acid Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147046#safety-and-handling-precautions-for-5-
methoxysalicylic-acid-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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